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Compound of Interest

Compound Name:
3-Methyl-1-vinyl-1H-imidazolium

chloride

Cat. No.: B080363 Get Quote

An In-depth Technical Guide to 3-Methyl-1-vinyl-1H-imidazolium chloride (CAS: 13474-25-4)

This technical guide provides a comprehensive overview of 3-Methyl-1-vinyl-1H-imidazolium
chloride, a versatile ionic liquid monomer. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, synthesis,

applications, and safety.

Chemical Identity and Physicochemical Properties
3-Methyl-1-vinyl-1H-imidazolium chloride, identified by the CAS number 13474-25-4, is an

imidazolium-based salt. Its structure, featuring a vinyl group, makes it a key monomer for the

synthesis of polymeric ionic liquids (PILs).[1]

Table 1: Physicochemical Properties of 3-Methyl-1-vinyl-1H-imidazolium chloride
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Property Value Source

CAS Number 13474-25-4 [1][2][3][4][5]

Molecular Formula C6H9ClN2 [2][6]

Molecular Weight 144.60 g/mol [1][2][4]

IUPAC Name
1-ethenyl-3-methylimidazol-3-

ium chloride
[2]

Synonyms

1-Methyl-3-vinylimidazolinium

chloride, 3-Methyl-1-vinyl-1H-

imidazol-3-ium chloride

[2][5][6]

Appearance
Clear colorless to light yellow

liquid
[7]

InChI Key
QARDSQYLYGISQN-

UHFFFAOYSA-N
[1]

Synthesis and Reactions
The synthesis of 3-Methyl-1-vinyl-1H-imidazolium chloride can be achieved through various

routes, primarily involving the quaternization of N-vinylimidazole.

Experimental Protocol: Direct Quaternization
This is the most common method for synthesizing 3-Methyl-1-vinyl-1H-imidazolium chloride.

[1]

Objective: To synthesize 3-Methyl-1-vinyl-1H-imidazolium chloride by direct quaternization

of 1-vinylimidazole.

Materials:

1-vinylimidazole

Methyl chloride
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Aqueous solution

Procedure:

Dissolve 1-vinylimidazole in an aqueous solution.

Introduce methyl chloride into the solution to initiate the quaternization reaction.[8]

The reaction involves the alkylation of the tertiary nitrogen atom (N-3) of the imidazole ring

with the methyl group from methyl chloride.[1]

The resulting product is a solution of 3-Methyl-1-vinyl-imidazolium chloride.[8]

Direct Quaternization Workflow
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Reaction Vessel
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Direct Quaternization Workflow

Two-Step Synthesis Pathway
An alternative method involves a two-step process.[1]

Objective: To synthesize 3-Methyl-1-vinyl-1H-imidazolium chloride in a two-step process.

Materials:
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1-vinyl-1H-imidazole

Hydrogen chloride

Methylating agent

Procedure:

React 1-vinyl-1H-imidazole with hydrogen chloride.

Follow this with a methylation step using a suitable methylating agent to yield the final

product.[1]

Two-Step Synthesis Workflow
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Two-Step Synthesis Workflow

Anion Metathesis
The chloride anion in 3-Methyl-1-vinyl-1H-imidazolium chloride can be exchanged with other

anions to modify the physicochemical properties of the ionic liquid.[1]

Objective: To perform anion metathesis on 3-Methyl-1-vinyl-1H-imidazolium chloride.
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Materials:

3-Methyl-1-vinyl-1H-imidazolium chloride

Silver tetrafluoroborate (AgBF₄)

Procedure:

React 3-Methyl-1-vinyl-1H-imidazolium chloride with a salt containing the desired anion,

for example, silver tetrafluoroborate (AgBF₄).[1]

This reaction leads to the formation of 3-methyl-1-vinyl-1H-imidazolium tetrafluoroborate and

the precipitation of silver chloride (AgCl).[1]

The precipitation of the insoluble salt drives the reaction to completion.[1]

Anion Metathesis Workflow
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Anion Metathesis Workflow

Applications
3-Methyl-1-vinyl-1H-imidazolium chloride is a precursor to Polymeric Ionic Liquids (PILs),

which have a wide range of applications.

Coatings: PILs derived from this monomer are used to create coatings with antistatic or

antimicrobial properties.[1]
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Hydrogels: These copolymers are utilized in the development of hydrogels, which are three-

dimensional polymer networks capable of absorbing large amounts of water.[1]

Ion-Exchange Membranes: The ionic nature of the polymer makes it suitable for use in ion-

exchange membranes.[1]

Nanocomposites: Incorporation of nanofillers into PIL-based hydrogels results in

nanocomposite hydrogels with enhanced properties.[1]

The vinyl group allows for free-radical polymerization to form homopolymers or copolymers with

tailored properties.[1][8]

Safety and Toxicology
Hazard Identification: 3-Methyl-1-vinyl-1H-imidazolium chloride is classified as hazardous to

the aquatic environment with long-lasting effects.[2]

Table 2: Toxicological Data

Test Species Route Value Source

Acute Oral

Toxicity (LD50)
Rat Oral 1130 mg/kg [7]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal 400 - 600 mg/kg [7]

Handling and Safety Precautions:

Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles (EN166), and a lab

coat.[1]

Engineering Controls: Use a fume hood for weighing and handling.[1]

Spill Management: Absorb spills with an inert material like vermiculite, seal in containers, and

dispose of as hazardous waste. Avoid rinsing with water to prevent environmental release.[1]
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Storage: Keep the container tightly closed and sealed until use. It is hygroscopic and should

be refrigerated at temperatures between 2 and 8 °C. Keep away from heat and ignition

sources. Store away from oxidizing agents.[7]

Health Effects: Causes skin and eye burns.[7] Inhalation of spray mist can cause severe

irritation to the respiratory tract.[7] Ingestion is harmful and can cause burns to the digestive

tract.[7] Repeated or prolonged exposure can lead to target organ damage.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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